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Compound of Interest

Compound Name: Linalool - d6

Cat. No.: B1165040 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Linalool-d6 (CAS No. 1219804-01-3) was

publicly available at the time of this writing. The following technical guide is based on the

comprehensive safety data for its non-deuterated analogue, Linalool (CAS No. 78-70-6). While

the toxicological properties are expected to be very similar, this guide should be used as a

reference with the understanding that minor differences may exist. Deuterated compounds are

generally considered non-radioactive and safe for laboratory and research use.[1]

This in-depth guide provides crucial safety data and handling protocols for Linalool-d6,

designed for researchers, scientists, and professionals in drug development.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of Linalool is presented below. These

values are critical for understanding its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C10H12D6O -

Molecular Weight 160.30 g/mol -

Appearance Colorless liquid [2]

Odor
Floral, similar to bergamot oil

and French lavender
[2][3]

Boiling Point
199 °C / 390.2 °F @ 760

mmHg
[3]

Melting Point < 25 °C [4]

Flash Point 75 °C / 167 °F [3]

Density 0.861 g/cm³ [3]

Vapor Pressure 0.1 mbar @ 20 °C [3]

Solubility in Water 1.45 g/L @ 25 °C [3]

Autoignition Temperature 235 °C / 455 °F [3]

Section 2: Toxicological Data
The toxicological profile of Linalool is essential for assessing potential health hazards. The

following table summarizes acute toxicity data.

Exposure
Route

Endpoint Value Species Source

Oral LD50 2790 mg/kg Rat [4][5][6]

Dermal LD50 5610 mg/kg Rabbit [3][5][6]

Oral LD50 2200 mg/kg Mouse [4]
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Section 3: Hazard Identification and GHS
Classification
Linalool is classified with several hazard statements under the Globally Harmonized System

(GHS). Understanding these classifications is fundamental to safe handling.

Hazard Class GHS Classification Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Skin sensitization Category 1B
H317: May cause an allergic

skin reaction

Hazardous to the aquatic

environment, acute hazard
Category 3 H402: Harmful to aquatic life

Source:[4][7][8]

Section 4: Experimental Protocols - Safe Handling
Workflow
Adherence to a strict experimental workflow is paramount when handling chemical reagents.

The following diagram outlines the recommended procedure for the safe handling of Linalool-

d6, from acquisition to disposal.
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Preparation

Handling & Experimentation

Post-Experiment & Disposal

Emergency Procedures

Review SDS for Linalool

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed with
caution

Work in a Well-Ventilated Area
(Fume Hood)

Begin work

Dispense and Handle
the Compound

Perform Experiment

Decontaminate Work Area

Experiment
complete

Segregate Waste

Dispose of Waste According to
Institutional & Local Regulations

For next use

In Case of Skin Contact:
Wash with Soap & Water

In Case of Eye Contact:
Rinse with Water for 15 mins

In Case of Inhalation:
Move to Fresh Air

In Case of Fire:
Use CO2, Dry Chemical, or Foam

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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